Cas no 132144-38-8 (3-chloro-6-(3,4-dimethoxyphenyl)pyridazine)

• Product Name: 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine
• CAS No: 132144-38-8
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD12439036
• CID: 1229950
• PubChem ID: 19742752
• Update Time: 2025-10-31

3-chloro-6-(3,4-dimethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-(3,4-dimethoxyphenyl)-
• 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine
• SCHEMBL1744281
• MFCD12439036
• 3-chloro-6-(3,4-dimethoxy-phenyl)-pyridazine
• F1967-0385
• IICUFTJXKLNIOC-UHFFFAOYSA-N
• 3-chloro-6-(3,4-dimethoxyphenyl)-pyridazine
• 132144-38-8
• AKOS005207329
• EN300-237567

• MDL： MFCD12439036
• Inchi： 1S/C12H11ClN2O2/c1-16-10-5-3-8(7-11(10)17-2)9-4-6-12(13)15-14-9/h3-7H,1-2H3
• InChI Key： IICUFTJXKLNIOC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=C(C(=C2)OC)OC)N=N1

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine

Professional Introduction to 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine (CAS No. 132144-38-8)

3-chloro-6-(3,4-dimethoxyphenyl)pyridazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 132144-38-8, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this pyridazine derivative incorporates a chloro substituent and a dimethoxyphenyl group, which contribute to its distinct reactivity and biological activity.

The pyridazine core is a heterocyclic aromatic ring system that serves as a versatile scaffold in medicinal chemistry. Its electron-deficient nature makes it an attractive moiety for further functionalization, enabling the synthesis of a wide array of derivatives with tailored properties. In particular, the presence of the 3-chloro group enhances the electrophilicity of the pyridazine ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures.

The dimethoxyphenyl substituent at the 6-position introduces additional electronic and steric effects that influence the compound's overall behavior. The methoxy groups are known to be electron-donating via resonance, which can modulate the reactivity and binding affinity of the molecule. This feature makes 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine a promising candidate for further exploration in the design of novel pharmacophores.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine may exhibit interactions with various biological targets, including enzymes and receptors relevant to therapeutic intervention. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified similar pyridazine derivatives as hits for several disease-related pathways.

In the realm of drug discovery, the synthesis of 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine has been optimized through multiple synthetic routes to improve yield and purity. Modern synthetic methodologies often employ transition metal-catalyzed reactions, which offer higher selectivity and efficiency compared to traditional approaches. Such innovations have not only streamlined the production process but also opened new avenues for structural diversification.

The pharmacological potential of this compound has been investigated in several preclinical studies. Researchers have explored its interactions with kinases and other enzymes implicated in cancer progression. The chloro and dimethoxyphenyl groups are particularly interesting as they can serve as handles for covalent bond formation with biological targets, potentially leading to more durable therapeutic effects.

Furthermore, the compound's solubility and metabolic stability have been assessed to evaluate its suitability for further development into a drug candidate. These physicochemical properties are critical determinants of a molecule's pharmacokinetic profile, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) characteristics. Optimizing these parameters is essential for advancing a compound from early-stage research to clinical trials.

The role of 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine in medicinal chemistry extends beyond its individual properties. It serves as a building block for more complex molecules through combinatorial chemistry approaches. By integrating this scaffold with other functional groups, chemists can generate libraries of derivatives with diverse biological activities. Such libraries are instrumental in identifying lead compounds that can be refined through structure-activity relationship (SAR) studies.

Current research trends indicate that pyridazine derivatives continue to be a fertile ground for innovation in drug discovery. The versatility of this scaffold allows for modifications that can fine-tune its interactions with biological targets. For instance, replacing one or both methoxy groups with other electron-withdrawing or donating substituents can alter the compound's pharmacological profile significantly.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine. These technologies enable rapid analysis of large datasets to predict molecular properties and optimize synthetic routes. As a result, researchers can now explore more complex molecular architectures with greater efficiency than ever before.

In conclusion, 3-chloro-6-(3,4-dimethoxyphenyl)pyridazine (CAS No. 132144-38-8) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation continues to contribute to our understanding of heterocyclic chemistry and its applications in medicine. As new synthetic methods and computational tools become available, the future prospects for this compound and its derivatives remain highly promising.